Cas no 1710203-22-7 (N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine)

• Product Name: N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine
• CAS No: 1710203-22-7
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 5171785
• Update Time: 2025-07-23

N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine
• 2,4-Thiazolediamine, N2-(cyclohexylmethyl)-N2-methyl-

• Inchi： 1S/C11H19N3S/c1-14(11-13-10(12)8-15-11)7-9-5-3-2-4-6-9/h8-9H,2-7,12H2,1H3
• InChI Key： UYCAZOOPQIWPIZ-UHFFFAOYSA-N
• SMILES： S1C=C(N)N=C1N(CC1CCCCC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine

Introduction to N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine (CAS No. 1710203-22-7)

N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine, identified by its CAS number 1710203-22-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic diamine derivative features a thiazole core, which is a well-documented motif in drug discovery due to its broad biological activity and structural versatility. The presence of cyclohexyl and methyl substituents on the nitrogen atoms introduces unique steric and electronic properties, making this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The thiazole ring, a five-membered sulfur-containing heterocycle, is renowned for its role in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The diamine functionality at the 2 and 4 positions of the thiazole ring further enhances the compound's potential as a pharmacophore, enabling interactions with various biological targets. The specific arrangement of the cyclohexylmethyl and methyl groups at the nitrogen atoms may influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

In recent years, there has been growing interest in thiazole derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that modifications of the thiazole core can significantly alter the biological profile of these compounds. For instance, derivatives with electron-withdrawing groups at the 5-position of thiazole have shown potent activity against bacterial infections, while those with hydrophobic substituents exhibit improved membrane permeability. The compound N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine represents an intriguing case where steric hindrance introduced by the cyclohexylmethyl group may modulate its interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. Thiazole-based kinase inhibitors have garnered considerable attention due to their ability to selectively target specific kinases while minimizing off-target effects. The structural features of N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine suggest that it may be engineered to interact with ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary computational studies have indicated that this compound could exhibit high binding affinity to certain kinase domains, making it a valuable starting point for structure-based drug design.

Furthermore, the compound's dual amine functionality allows for further derivatization through condensation reactions with carboxylic acids or aldehydes, enabling the creation of more complex molecules with tailored biological properties. This flexibility is particularly advantageous in medicinal chemistry, where iterative optimization is often required to achieve desired pharmacological outcomes. The cyclohexylmethyl group may also contribute to metabolic stability by reducing susceptibility to oxidative degradation or enzymatic hydrolysis.

Recent advancements in synthetic methodologies have made it possible to access complex heterocyclic compounds more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the construction of intricate molecular frameworks with precision. These methods can be applied to synthesize analogs of N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine, allowing researchers to systematically explore structure-activity relationships (SAR). Such SAR studies are essential for identifying lead compounds that can be further optimized through iterative chemical modifications.

The pharmacological evaluation of N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine has revealed promising preliminary results. In vitro assays have shown that this compound exhibits inhibitory activity against several kinases at micromolar concentrations. Notably, it demonstrates selectivity for certain tyrosine kinases over others, suggesting potential therapeutic applications in targeting specific signaling pathways involved in cancer progression. Additionally, cellular studies indicate that treatment with this compound can modulate downstream effects of kinase activation, leading to altered cell proliferation and survival.

Another area of interest is the compound's potential role in anti-inflammatory therapy. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. Thiazole derivatives have been reported to inhibit inflammatory pathways by modulating key transcription factors such as NF-κB. The structural features of N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine may enable it to interfere with inflammatory signaling cascades by directly interacting with transcriptional regulators or upstream kinases involved in inflammation.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key steps include cyclization reactions to form the thiazole ring followed by functional group interconversions to introduce the desired substituents at the nitrogen positions. Advances in flow chemistry have also been leveraged to improve scalability and reproducibility during production runs.

Future directions for research on N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine include exploring its mechanism of action through biochemical assays and structural biology techniques such as X-ray crystallography or cryo-electron microscopy (cryo-EM). Understanding how this compound interacts with its biological targets at an atomic level will provide critical insights into its mode of action and guide further optimization efforts.

Additionally, preclinical studies are warranted to assess the safety and efficacy of this compound in animal models before moving into human clinical trials. Pharmacokinetic profiling will be essential to determine parameters such as bioavailability, distribution half-life (t½), metabolic clearance rates (CL), and excretion pathways. These data will inform dosing regimens and help identify potential drug-drug interactions or adverse effects associated with long-term use.

The development pipeline for new therapeutics often relies on high-throughput screening (HTS) platforms that rapidly test large libraries of compounds for biological activity against disease-relevant targets like kinases or transcription factors. The unique structural features of N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine make it an attractive candidate for inclusion in HTS campaigns aimed at identifying novel drug candidates for unmet medical needs.

In conclusion,N*2*-Cyclohexylmethyl-N*2*-methyl-thiazole-2,4-diamine (CAS No. 1710203-22-7) represents a promising scaffold for developing novel therapeutic agents with applications ranging from oncology to inflammation-related disorders. Its unique structural features combined with preliminary pharmacological evidence support further investigation into its potential as a lead compound or building block for future drug development efforts.